N,N,N-Trimethyl-2-(octyloxy)-2-oxoethan-1-aminium
Overview
Description
N,N,N-Trimethyl-2-(octyloxy)-2-oxoethan-1-aminium is a quaternary ammonium compound. It is characterized by the presence of a positively charged nitrogen atom bonded to three methyl groups and an octyloxy group. This compound is known for its surfactant properties and is used in various industrial and scientific applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N,N-Trimethyl-2-(octyloxy)-2-oxoethan-1-aminium typically involves the quaternization of a tertiary amine with an alkyl halide. One common method is the reaction of N,N,N-trimethylamine with octyl bromide in the presence of a suitable solvent such as acetonitrile. The reaction is carried out under reflux conditions to ensure complete conversion.
Industrial Production Methods
In industrial settings, the production of this compound is scaled up using continuous flow reactors. This method allows for better control over reaction conditions and higher yields. The use of catalysts and optimized reaction parameters further enhances the efficiency of the process.
Chemical Reactions Analysis
Types of Reactions
N,N,N-Trimethyl-2-(octyloxy)-2-oxoethan-1-aminium undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into amines or other reduced forms.
Substitution: The octyloxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride are used.
Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide or other strong bases.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines.
Scientific Research Applications
N,N,N-Trimethyl-2-(octyloxy)-2-oxoethan-1-aminium has a wide range of applications in scientific research:
Chemistry: It is used as a surfactant in various chemical reactions to enhance solubility and reaction rates.
Biology: The compound is employed in cell culture studies as a membrane-disrupting agent.
Industry: The compound is used in the formulation of detergents, emulsifiers, and antistatic agents.
Mechanism of Action
The mechanism of action of N,N,N-Trimethyl-2-(octyloxy)-2-oxoethan-1-aminium involves its interaction with cell membranes. The positively charged nitrogen atom allows it to bind to negatively charged components of the membrane, disrupting its structure and function. This property makes it useful in applications such as drug delivery and membrane studies.
Comparison with Similar Compounds
Similar Compounds
- N,N,N-Trimethyl-2-(octanoyloxy)ethanaminium
- N,N,N-Trimethyl-2-(phosphonooxy)ethanaminium
- 4-Carboxy-N,N,N-trimethyl-2-(octyloxy)-1-butanaminium
Uniqueness
N,N,N-Trimethyl-2-(octyloxy)-2-oxoethan-1-aminium is unique due to its specific structure, which imparts distinct surfactant properties. Its ability to interact with biological membranes sets it apart from other similar compounds, making it particularly valuable in biomedical applications.
Properties
CAS No. |
54472-96-7 |
|---|---|
Molecular Formula |
C13H28NO2+ |
Molecular Weight |
230.37 g/mol |
IUPAC Name |
trimethyl-(2-octoxy-2-oxoethyl)azanium |
InChI |
InChI=1S/C13H28NO2/c1-5-6-7-8-9-10-11-16-13(15)12-14(2,3)4/h5-12H2,1-4H3/q+1 |
InChI Key |
ZQVRWLJKTADVLH-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCOC(=O)C[N+](C)(C)C |
Origin of Product |
United States |
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